Cas no 178311-47-2 (Tert-butyl 3-(3-hydroxypyrrolidin-1-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(3-hydroxypyrrolidin-1-yl)azetidine-1-carboxylate
• CAS No: 178311-47-2
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 2664093
• Update Time: 2025-10-12

Tert-butyl 3-(3-hydroxypyrrolidin-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-hydroxypyrrolidin-1-yl)azetidine-1-carboxylate
• 1-BOC-3-(3-HYDROXY-1-PYRROLIDINYL)-AZETIDINE
• Tert-butyl 3-(3-hydroxypyrrolidin-1-yl)azetidine-1-carboxylate

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(16)14-6-9(7-14)13-5-4-10(15)8-13/h9-10,15H,4-8H2,1-3H3
• InChI Key： INNSLFVFDMOBJY-UHFFFAOYSA-N
• SMILES： OC1CCN(C1)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Topological Polar Surface Area: 53

Additional information on Tert-butyl 3-(3-hydroxypyrrolidin-1-yl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(3-hydroxypyrrolidin-1-yl)azetidine-1-carboxylate (CAS No. 178311-47-2)

Tert-butyl 3-(3-hydroxypyrrolidin-1-yl)azetidine-1-carboxylate, with the CAS number 178311-47-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules known for their versatile applications in drug discovery and development. The structural features of this molecule, particularly its tert-butyl and hydroxypyrrolidin-1-yl substituents, contribute to its unique chemical properties and potential biological activities.

The compound’s molecular structure consists of an azetidine ring linked to a pyrrolidine moiety, both of which are crucial for its reactivity and functionality. The presence of a hydroxyl group on the pyrrolidine ring enhances its ability to participate in various chemical reactions, including nucleophilic substitutions and condensation reactions. These characteristics make Tert-butyl 3-(3-hydroxypyrrolidin-1-yl)azetidine-1-carboxylate a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways. Tert-butyl 3-(3-hydroxypyrrolidin-1-yl)azetidine-1-carboxylate has been explored as a potential lead compound in several research studies due to its unique structural motifs. For instance, its ability to interact with biological targets such as enzymes and receptors has been investigated in the context of developing treatments for various diseases, including cancer and inflammatory disorders.

One of the most notable applications of this compound is in the field of kinase inhibition. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with numerous diseases. The pyrrolidine moiety in Tert-butyl 3-(3-hydroxypyrrolidin-1-yl)azetidine-1-carboxylate has been shown to mimic the natural substrates of kinases, allowing it to bind effectively and modulate their activity. This property has led to several research efforts aimed at developing kinase inhibitors based on this scaffold.

Another area where this compound has shown promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic strategies. The structural features of Tert-butyl 3-(3-hydroxypyrrolidin-1-yl)azetidine-1-carboxylate make it a suitable candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have demonstrated its potential efficacy against various bacterial strains, highlighting its importance as a starting point for further drug development.

The synthesis of Tert-butyl 3-(3-hydroxypyrrolidin-1-yl)azetidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, has been crucial in improving the efficiency of these processes. These methods not only enhance the scalability of production but also allow for the introduction of additional functional groups, expanding the range of possible derivatives.

In conclusion, Tert-butyl 3-(3-hydroxypyrrolidin-1-yl)azetidine-1-carboxylate (CAS No. 178311-47-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable tool for drug discovery, particularly in the areas of kinase inhibition and antimicrobial therapy. As research continues to uncover new applications for this molecule, it is likely to remain a key player in the development of innovative therapeutic strategies.